Cas no 1805419-35-5 (2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine)

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine is a halogenated pyridine derivative featuring a reactive aminomethyl group, a difluoromethyl substituent, and a methoxy functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine atom enhances reactivity for cross-coupling reactions, while the difluoromethyl group can influence metabolic stability and lipophilicity. The aminomethyl moiety provides a versatile handle for further functionalization. This compound is suited for applications requiring precise molecular modifications, offering synthetic flexibility in medicinal chemistry and material science. High purity and well-defined reactivity ensure consistent performance in research and industrial processes.

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine structure

1805419-35-5 structure

Product Name:2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine

CAS No:1805419-35-5

MF:C₈H₉BrF₂N₂O

MW:267.070667982101

CID:4861724

Update Time:2025-06-13

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine
- Inchi： 1S/C8H9BrF2N2O/c1-14-8-5(9)2-4(7(10)11)6(3-12)13-8/h2,7H,3,12H2,1H3
- InChI Key： HBRBQKDFRVBWQG-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(CN)C(C(F)F)=C1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.4
Topological Polar Surface Area: 48.1

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059390-1g	2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine	1805419-35-5	97%	1g	$1,490.00	2022-04-01

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751

Additional information on 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine

Recent Advances in the Study of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine (CAS: 1805419-35-5)

The compound 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine (CAS: 1805419-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine, which serves as a key intermediate in the development of novel bioactive molecules. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring enhances its reactivity, making it a valuable scaffold for the construction of more complex structures. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine exhibits promising inhibitory effects against certain enzymatic targets. Specifically, it has shown moderate activity against kinases and proteases, which are critical in various disease pathways. These findings suggest that further optimization of this scaffold could lead to the development of potent therapeutic agents for conditions such as cancer and inflammatory diseases.

Moreover, the compound's physicochemical properties, including its solubility and stability, have been characterized in recent studies. These properties are crucial for its potential application in drug formulation and delivery. Researchers have also explored its pharmacokinetic profile, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Such data are essential for advancing this compound into preclinical development.

In conclusion, 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-6-methoxypyridine represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, combined with its bioactive potential, positions it as a valuable tool for medicinal chemists. Future research should focus on optimizing its structure to enhance potency and selectivity, as well as exploring its mechanism of action in greater detail. The continued exploration of this compound could yield significant contributions to the development of new therapeutic agents.